Cas no 23275-60-7 (4-methyl-Pyrido[1,2-a]benzimidazole)

4-methyl-Pyrido[1,2-a]benzimidazole structure
23275-60-7 structure
Product Name:4-methyl-Pyrido[1,2-a]benzimidazole
CAS No:23275-60-7
MF:C12H10N2
MW:182.221202373505
CID:251909
PubChem ID:13173032
Update Time:2025-04-19

4-methyl-Pyrido[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-Pyrido[1,2-a]benzimidazole
    • Pyrido[1,2-a]benzimidazole, 4-methyl- (8CI,9CI)
    • 4-methylpyrido[1,2-a]benzimidazole
    • 23275-60-7
    • 4-Methylbenzo[4,5]imidazo[1,2-a]pyridine
    • 4-methylpyrido[1, 2-a]benzimidazole
    • DTXSID801297511
    • SCHEMBL18838774
    • Inchi: 1S/C12H10N2/c1-9-5-4-8-14-11-7-3-2-6-10(11)13-12(9)14/h2-8H,1H3
    • InChI Key: UMTJNNGWKPQWQE-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C)C1=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 182.084398327g/mol
  • Monoisotopic Mass: 182.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.3Ų
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